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Compound of Interest

Compound Name: C13H8N4Se

Cat. No.: B15171249 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Procedures

The proper handling and disposal of C13H8N4Se, commonly known as Ebselen, are critical to

ensuring laboratory safety and environmental protection. This organoselenium compound is

classified as hazardous and requires strict adherence to established protocols. This document

provides a comprehensive guide to its safe disposal.

Key Safety and Hazard Information
Ebselen is recognized as a hazardous substance with the following classifications:

Acute Toxicity: Toxic if swallowed or inhaled.[1][2]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[2][3][4]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3][4]

Due to these hazards, C13H8N4Se must not be disposed of through standard laboratory drains

or as regular waste.[1] Improper disposal can lead to environmental contamination and

potential harm to aquatic ecosystems.[1][3]

Quantitative Data for C13H8N4Se (Ebselen)
The following table summarizes the key physical and chemical properties of Ebselen.
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Property Value

Molecular Formula C13H8N4Se

CAS Number 60940-34-3

Appearance Light yellow solid

Melting Point 30.5 - 31.5 °C / 86.9 - 88.7 °F

Boiling Point 80 °C / 176 °F @ 12 mmHg

Flash Point 72 °C / 161.6 °F

Step-by-Step Disposal Protocol
The disposal of C13H8N4Se must be conducted in accordance with all applicable federal,

state, and local regulations.[5] The following steps provide a general guideline for its safe

disposal as a hazardous chemical waste.

1. Waste Identification and Segregation:

Clearly label all waste containers containing C13H8N4Se with "Hazardous Waste" and the

full chemical name.

Segregate C13H8N4Se waste from other laboratory waste streams to prevent accidental

reactions. Store in a compatible, tightly sealed container.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling C13H8N4Se waste, including:

Chemical-resistant gloves

Safety goggles or a face shield

A lab coat

Use a certified respirator if there is a risk of dust or aerosol formation.[5]
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3. Spill Management:

In the event of a spill, prevent the material from entering drains or waterways.[5]

For solid spills, carefully sweep up the material and place it into a designated hazardous

waste container. Avoid generating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it

in the hazardous waste container.[5]

Decontaminate the spill area with a suitable solvent, such as alcohol, and dispose of all

contaminated materials as hazardous waste.[5]

4. Final Disposal:

Arrange for the collection of the C13H8N4Se waste by a licensed hazardous waste disposal

company. Do not attempt to treat or neutralize the chemical in the lab without specific,

validated protocols and appropriate safety measures.

Ensure all shipping and transport regulations are followed. C13H8N4Se is classified for

transport under UN2811, Toxic solids, organic, n.o.s. (Ebselen).[1]

Disposal Workflow
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C13H8N4Se (Ebselen) Disposal Workflow

Start: C13H8N4Se Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate and Label Waste
'Hazardous Waste - Ebselen'

Spill Occurs?

Contain and Clean Spill
(Absorb, Sweep, Decontaminate)

Yes

Store in a Sealed, Compatible Container
in a Designated Hazardous Waste Area

No

Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Contractor

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of C13H8N4Se.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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